Cas no 99063-23-7 (ethyl 1-oxa-6-azaspiro2.5octane-6-carboxylate)

• Product Name: ethyl 1-oxa-6-azaspiro2.5octane-6-carboxylate
• CAS No: 99063-23-7
• MF: C₉H₁₅NO₃
• MW: 185.220302820206
• CID: 4379483
• Update Time: 2025-06-25

ethyl 1-oxa-6-azaspiro2.5octane-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Oxa-6-azaspiro[2.5]octane-6-carboxylic acid, ethyl ester
• ethyl 1-oxa-6-azaspiro2.5octane-6-carboxylate

• Inchi： 1S/C9H15NO3/c1-2-12-8(11)10-5-3-9(4-6-10)7-13-9/h2-7H2,1H3
• InChI Key： YEJPJWOFYQBVSN-UHFFFAOYSA-N
• SMILES： O1C2(CCN(C(OCC)=O)CC2)C1

Additional information on ethyl 1-oxa-6-azaspiro2.5octane-6-carboxylate

Ethyl 1-Oxa-6-Azaspiro[2.5]octane-6-Carboxylate (CAS No. 99063-23-7): An Overview of Its Structure, Synthesis, and Applications

Ethyl 1-oxa-6-azaspiro[2.5]octane-6-carboxylate (CAS No. 99063-23-7) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound belongs to the class of spirocyclic compounds, which are characterized by a central spiro atom connecting two rings. The spirocyclic structure of ethyl 1-oxa-6-azaspiro[2.5]octane-6-carboxylate provides it with unique chemical and biological properties, making it a valuable building block in the synthesis of various bioactive molecules.

The molecular formula of ethyl 1-oxa-6-azaspiro[2.5]octane-6-carboxylate is C₁₁H₂₁NO₃, and its molecular weight is approximately 207.30 g/mol. The compound features an oxa (oxygen-containing) and aza (nitrogen-containing) spirocyclic ring system, which imparts significant structural rigidity and conformational stability. This rigidity is crucial for its potential applications in drug design, as it can influence the binding affinity and selectivity of the compound to specific biological targets.

The synthesis of ethyl 1-oxa-6-azaspiro[2.5]octane-6-carboxylate has been extensively studied, and several methods have been reported in the literature. One common approach involves the intramolecular cyclization of an appropriate precursor, such as an N-substituted aziridine carboxylic acid ester, followed by ring-opening reactions to form the spirocyclic structure. The choice of starting materials and reaction conditions can significantly impact the yield and purity of the final product.

In recent years, there has been a growing interest in the use of spirocyclic compounds in medicinal chemistry due to their ability to modulate various biological processes. Ethyl 1-oxa-6-azaspiro[2.5]octane-6-carboxylate has shown promise in several areas, including neurological disorders, inflammation, and cancer research. For instance, studies have demonstrated that derivatives of this compound can act as potent inhibitors of specific enzymes involved in these diseases, such as protein kinases and proteases.

The pharmacological properties of ethyl 1-oxa-6-azaspiro[2.5]octane-6-carboxylate are further enhanced by its ability to cross the blood-brain barrier (BBB). This property is particularly important for the development of drugs targeting central nervous system (CNS) disorders, where traditional small molecules often face significant challenges in achieving sufficient brain penetration. Research has shown that the spirocyclic structure can improve BBB permeability, making it a valuable scaffold for designing CNS-active compounds.

Beyond its potential therapeutic applications, ethyl 1-oxa-6-azaspiro[2.5]octane-6-carboxylate has also found use in other areas of chemistry and materials science. For example, it can serve as a key intermediate in the synthesis of advanced polymers and functional materials with unique properties, such as enhanced mechanical strength and thermal stability.

In conclusion, ethyl 1-oxa-6-azaspiro[2.5]octane-6-carboxylate (CAS No. 99063-23-7) is a multifaceted compound with a wide range of applications in both academic research and industrial settings. Its unique spirocyclic structure provides it with valuable chemical and biological properties, making it an important molecule for further exploration and development in various fields.